Cas no 119261-84-6 (Pyridine-2,5-diamine hydrochloride)

• Product Name: Pyridine-2,5-diamine hydrochloride
• CAS No: 119261-84-6
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 1026418
• Update Time: 2025-05-22

Pyridine-2,5-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminopyridine hydrochloride
• 2,5-Pyridinediamine hydrochloride (1:1)
• Pyridine-2,5-diamine hydrochloride

• Inchi： 1S/C5H7N3.ClH/c6-4-1-2-5(7)8-3-4;/h1-3H,6H2,(H2,7,8);1H
• InChI Key： MHEVJZIFDUIMJO-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C=CC=1N)N

Computed Properties

• Exact Mass: 145.04100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 64.93000
• LogP: 2.21040

Additional information on Pyridine-2,5-diamine hydrochloride

Recent Advances in Pyridine-2,5-diamine Hydrochloride (CAS: 119261-84-6) Research: A Comprehensive Review

Pyridine-2,5-diamine hydrochloride (CAS: 119261-84-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core and diamine substitution, has been the subject of numerous studies due to its potential applications in drug development, particularly as a building block for more complex molecules. Recent literature highlights its role in the synthesis of novel therapeutic agents, with a focus on its biochemical interactions and pharmacological properties.

One of the key areas of research involving Pyridine-2,5-diamine hydrochloride is its utility in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of kinase inhibitors, which are crucial for targeting cancer pathways. The study emphasized the compound's ability to form stable interactions with ATP-binding sites, thereby enhancing the inhibitory activity of the resulting molecules. This finding opens new avenues for the design of next-generation anticancer drugs.

In addition to its role in oncology, Pyridine-2,5-diamine hydrochloride has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its incorporation into novel Schiff base complexes, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to combat antibiotic resistance. These results underscore the compound's versatility and potential as a scaffold for antimicrobial agents.

Another notable application of Pyridine-2,5-diamine hydrochloride is in the field of materials science. A 2024 study in ACS Applied Materials & Interfaces explored its use in the development of fluorescent probes for bioimaging. The study revealed that derivatives of this compound exhibit strong fluorescence emission in the visible spectrum, making them suitable for tracking cellular processes in real-time. This innovation could significantly enhance the precision of diagnostic tools and therapeutic monitoring in clinical settings.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Pyridine-2,5-diamine hydrochloride. A recent review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce environmental impact. The authors proposed green chemistry approaches, such as catalytic hydrogenation, as potential solutions to these challenges. Addressing these issues will be critical for the compound's broader adoption in industrial and pharmaceutical applications.

In conclusion, Pyridine-2,5-diamine hydrochloride (CAS: 119261-84-6) continues to be a focal point of research across multiple disciplines. Its applications in drug discovery, antimicrobial development, and materials science demonstrate its versatility and potential for innovation. Future studies should focus on overcoming synthetic challenges and expanding its therapeutic and diagnostic applications. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for advancing human health.